Cas no 92016-54-1 (Butanal, 2-phenoxy-)

• Product Name: Butanal, 2-phenoxy-
• CAS No: 92016-54-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 759037
• PubChem ID: 11816045
• Update Time: 2025-04-19

Butanal, 2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Butanal, 2-phenoxy-
• 2-phenoxybutanal
• 2-Phenoxy-butyraldehyd
• Butanal,2-phenoxy
• DTXSID70473449
• SCHEMBL2123805
• 92016-54-1

• Inchi： 1S/C10H12O2/c1-2-9(8-11)12-10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key： PJNMCGWKYLOSEE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C=O)CC

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.04290